(2-Propylpyridin-4-yl)methanamine dihydrochloride

• IUPAC Name: (2-propylpyridin-4-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C9H14N2.2ClH/c1-2-3-9-6-8(7-10)4-5-11-9;;/h4-6H,2-3,7,10H2,1H3;2*1H
• InChI Key: DAEGEYFEEBUPJU-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC=CC(=C1)CN.Cl.Cl
• Molecular Formula: C9H16Cl2N2
• Molecular Weight: 223.14 g/mol

Description

“(2-Propylpyridin-4-yl)methanamine dihydrochloride” is a chemical compound with the molecular formula C9H16Cl2N2 and a molecular weight of 223.14. The IUPAC name for this compound is "(2-propylpyridin-4-yl)methanamine".

Molecular Structure Analysis

The InChI code for “(2-Propylpyridin-4-yl)methanamine dihydrochloride” is 1S/C9H14N2.2ClH/c1-2-3-9-6-8(7-10)4-5-11-9;;/h4-6H,2-3,7,10H2,1H3;2*1H. This code provides a unique representation of the molecular structure.

Scientific Research Applications

1. Catalysis and Polymerization

• Zinc(II) complexes bearing iminopyridine ligands were synthesized and characterized, demonstrating their efficiency as pre-catalysts for the ring-opening polymerization of rac-lactide. This process is significant for producing polylactide, a biodegradable polymer with applications in sustainable materials science (Kwon et al., 2015).

2. Medicinal Chemistry and Drug Design

• Aryloxyethyl derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine were designed as serotonin 5-HT1A receptor-biased agonists, showing potent antidepressant-like activity. These findings are crucial for developing new antidepressants with improved efficacy and side-effect profiles (Sniecikowska et al., 2019).

3. Coordination Chemistry and Oxidation Processes

• Diiron(III) complexes with tridentate 3N ligands were explored as functional models for methane monooxygenases. These complexes catalyze the selective hydroxylation of alkanes, demonstrating potential applications in mimicking enzymatic reactions and developing new catalytic processes (Sankaralingam & Palaniandavar, 2014).

4. Photophysical Studies

• The synthesis and characterization of Re(I) diimine complexes, which exhibit room-temperature intraligand phosphorescence, highlight the importance of these compounds in developing luminescent materials for sensing and imaging applications (Shaw & Schmehl, 1991).

5. Molecular Imprinting and Solid Phase Extraction

• A molecularly imprinted polymer (MIP) using 2-aminopyridine as the imprinting molecule was developed for the selective solid phase extraction of 2-aminopyridine. This research illustrates the utility of MIPs in analytical chemistry for the selective detection and quantification of specific compounds (Mullett et al., 2000).

Safety and Hazards

The safety information available indicates that “(2-Propylpyridin-4-yl)methanamine dihydrochloride” may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more.